![molecular formula C16H19N3OS B6557737 N-cyclopentyl-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide CAS No. 1040677-71-1](/img/structure/B6557737.png)
N-cyclopentyl-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide
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Overview
Description
“N-cyclopentyl-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide” is a complex organic compound. It likely contains a cyclopentyl group (a five-membered carbon ring), a phenylamino group (an aromatic ring with an attached amino group), and a thiazol group (a five-membered ring containing nitrogen and sulfur atoms) .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its constituent groups. It would likely involve a thiazol ring attached to an acetamide group, which is in turn attached to a cyclopentyl group . The phenylamino group would be attached to the thiazol ring .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which it is used. Thiazol derivatives are known to exhibit a wide range of reactivity, participating in various types of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. For example, it would likely be a solid at room temperature . Other properties, such as its melting point, solubility, and stability, would need to be determined experimentally .Scientific Research Applications
Antifungal Activity
This compound has been evaluated for its antifungal properties against six selected species of phytopathogenic fungi. Among the derivatives synthesized, the most potent compound demonstrated 97.7% inhibitory activity against Sclerotinia sclerotiorum at a concentration of 50 μg/mL, surpassing the positive control chlorothalonil . This suggests its potential as an antifungal agent.
Antimicrobial Applications
While the primary focus has been on antifungal activity, it’s worth exploring broader antimicrobial applications. Further studies could investigate its effectiveness against bacterial pathogens, considering the diverse biological activities of similar diamine derivatives .
Complex Formation with Transition Metals
Diamine derivatives, including this compound, can act as polydentate ligands, forming complexes with transition metals. These complexes may exhibit various biological activities, such as antibacterial, antitumor, and antioxidant effects .
Structure-Activity Relationships
Understanding the role of the 2-hydroxyphenyl moiety in the compound’s activity is crucial. Previous research has highlighted its significance in antibacterial activity, emphasizing the need for further investigations .
Cytotoxic Potential
Considering its structural features, this compound might also exhibit cytotoxic effects. Evaluating its impact on cancer cell lines could reveal its potential as an anticancer agent .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-anilino-1,3-thiazol-4-yl)-N-cyclopentylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c20-15(17-12-8-4-5-9-12)10-14-11-21-16(19-14)18-13-6-2-1-3-7-13/h1-3,6-7,11-12H,4-5,8-10H2,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVHQPNIIWICNDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CC2=CSC(=N2)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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